N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide

• IUPAC Name: N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C17H18N2O5/c1-22-14-7-5-12(9-16(14)24-3)17(21)19-18-10-11-4-6-13(20)15(8-11)23-2/h4-10,20H,1-3H3,(H,19,21)/b18-10+
• InChI Key: NHCFUZITNWZRBT-VCHYOVAHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NN=CC2=CC(=C(C=C2)O)OC)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)N/N=C/C2=CC(=C(C=C2)O)OC)OC
• Molecular Formula: C17H18N2O5
• DSSTOX Substance ID: DTXSID00416506
• Molecular Weight: 330.33 g/mol
• CAS RN: 5556-53-6

Description

N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide (HMB) is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a hydrazone derivative that has been shown to possess a range of biological activities, including antitumor, antioxidant, and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has also been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response. Additionally, N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been found to possess free radical scavenging activity, which may contribute to its antioxidant effects.
Biochemical and Physiological Effects:
N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been shown to possess a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has also been shown to possess antioxidant and anti-inflammatory effects, which may help to protect against oxidative stress and inflammation. Additionally, N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been found to possess neuroprotective effects, which may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide in lab experiments is its well-documented biological activity. N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been extensively studied for its potential therapeutic applications, and its mechanism of action is relatively well understood. Additionally, N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide is relatively easy to synthesize and purify, which makes it a convenient compound to work with in the lab.
One of the limitations of using N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide in lab experiments is its potential toxicity. While N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been shown to be relatively safe in animal studies, its toxicity in humans is not well understood. Additionally, N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide may interact with other compounds in unpredictable ways, which could complicate experimental results.

Future Directions

There are several future directions for research on N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide. One area of interest is the development of N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide derivatives with improved biological activity and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide and its potential therapeutic applications. Finally, more research is needed to understand the potential interactions between N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide and other compounds, which could have implications for its use in combination therapies.

Synthesis Methods

N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide can be synthesized through the condensation reaction of 3,4-dimethoxybenzohydrazide with 4-hydroxy-3-methoxybenzaldehyde in the presence of a suitable catalyst. The reaction is carried out under reflux in ethanol or methanol, and the product is obtained after purification by recrystallization.

Scientific Research Applications

N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. N'-(4-hydroxy-3-methoxybenzylidene)-3,4-dimethoxybenzohydrazide has also been found to possess antioxidant and anti-inflammatory effects, which may be useful in the treatment of various diseases, including neurodegenerative disorders, cardiovascular diseases, and diabetes.